Cas no 1804858-30-7 (3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1804858-30-7
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4886674
• Update Time: 2025-09-28

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-5(9)3-4(7(10,11)12)2(13)1-14-6(3)15/h1,5H,(H,14,15)
• InChI Key： AJQNODSJVOYGJE-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(C(F)F)=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine (CAS No. 1804858-30-7)

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1804858-30-7, this compound represents a cornerstone in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry. Its molecular structure, characterized by the presence of multiple fluorinated and iodinated substituents, positions it as a promising candidate for further exploration in drug discovery.

The compound's core structure is a pyridine ring, which is a fundamental scaffold in many biologically active molecules. The pyridine ring is functionalized with several key substituents: a difluoromethyl group at the 3-position, a hydroxy group at the 2-position, an iodo group at the 5-position, and a trifluoromethyl group at the 4-position. These substituents not only contribute to the compound's distinct chemical properties but also enhance its potential pharmacological effects. The introduction of fluorine atoms, in particular, is well-documented for their ability to modulate metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds.

In recent years, there has been a surge in research focused on developing new pyridine derivatives with enhanced biological activity. The structural motif of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine aligns with this trend, as it combines multiple pharmacophoric elements that are known to interact favorably with biological targets. The difluoromethyl group, for instance, is frequently employed in drug design due to its ability to improve lipophilicity and metabolic resistance. Similarly, the presence of an iodo group allows for further derivatization via cross-coupling reactions, enabling chemists to explore an array of structural analogs.

The hydroxy and trifluoromethyl groups add additional layers of complexity to the compound's behavior. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. On the other hand, the trifluoromethyl group is renowned for its ability to enhance binding affinity by increasing lipophilicity and reducing electron density at certain positions on the molecule. These features collectively make 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine a versatile building block for medicinal chemists.

Recent advancements in synthetic methodologies have made it increasingly feasible to access complex pyridine derivatives like this one. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of intricate molecular frameworks. For example, Suzuki-Miyaura couplings can be used to introduce aryl or heteroaryl groups at various positions on the pyridine ring, while Buchwald-Hartwig aminations allow for the incorporation of nitrogen-containing substituents. These methods have opened up new avenues for exploring the pharmacological potential of compounds like 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine.

The biological activity of this compound has been explored in several preclinical studies. Initial screenings have indicated that it exhibits promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The unique combination of substituents on the pyridine ring appears to modulate its binding properties in ways that could lead to novel therapeutic effects. For instance, the presence of both fluorinated and iodinated groups may enhance its ability to interact with specific protein targets while maintaining favorable pharmacokinetic profiles.

One particularly intriguing aspect of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. By serving as a versatile scaffold, it allows medicinal chemists to rapidly iterate and optimize lead structures. This flexibility is invaluable in drug discovery pipelines, where time-to-market and cost-efficiency are critical factors. The ability to modify different parts of the molecule while retaining core pharmacophoric elements makes 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine an attractive starting point for further development.

The role of computational chemistry has also become increasingly prominent in evaluating the potential of such compounds. Molecular modeling techniques can predict how these molecules will interact with biological targets at atomic resolution. By leveraging these tools, researchers can identify promising candidates for experimental validation much more efficiently than traditional methods alone would allow. This interdisciplinary approach has accelerated progress in drug discovery significantly over recent years.

Looking ahead, continued research into derivatives of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-(trifluoromethyl)pyridine holds great promise for addressing unmet medical needs across multiple therapeutic areas. As synthetic methodologies evolve further and computational capabilities improve, we can expect even more sophisticated derivatives will emerge from this scaffold platform within coming years – each bringing new opportunities for therapeutic intervention based on their tailored structural features designed through careful molecular design principles grounded both theoretically via computational approaches alongside experimental validation strategies employed within modern medicinal chemistry workflows today.